Cas no 942142-91-8 ((R)-tert-butyl 3-(3-fluorobenzoyl)piperidine-1-carboxylate)

• Product Name: (R)-tert-butyl 3-(3-fluorobenzoyl)piperidine-1-carboxylate
• CAS No: 942142-91-8
• MF: C₁₇H₂₂FNO₃
• MW: 307.359888553619
• CID: 5688590
• PubChem ID: 58011494
• Update Time: 2023-09-27

(R)-tert-butyl 3-(3-fluorobenzoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ZKRIZKASGHGRBW-CYBMUJFWSA-N
• 942142-91-8
• 1,1-Dimethylethyl (3R)-3-(3-fluorobenzoyl)-1-piperidinecarboxylate
• DTXSID701164486
• SCHEMBL969184
• (R)-tert-butyl 3-(3-fluorobenzoyl)piperidine-1-carboxylate

• Inchi： 1S/C17H22FNO3/c1-17(2,3)22-16(21)19-9-5-7-13(11-19)15(20)12-6-4-8-14(18)10-12/h4,6,8,10,13H,5,7,9,11H2,1-3H3/t13-/m1/s1
• InChI Key： ZKRIZKASGHGRBW-CYBMUJFWSA-N
• SMILES： FC1=CC=CC(=C1)C([C@H]1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 307.15837173g/mol
• Monoisotopic Mass: 307.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.6Ų